Cas no 864976-38-5 (4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864976-38-5
• MF: C₂₄H₁₉FN₂O₃S
• MW: 434.482668161392
• CID: 6011058
• PubChem ID: 5079941
• Update Time: 2025-05-18

4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 4-benzoyl-N-[6-fluoro-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• 864976-38-5
• 4-benzoyl-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024605645
• F1359-0816
• (Z)-4-benzoyl-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-benzoyl-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C24H19FN2O3S/c1-30-14-13-27-20-12-11-19(25)15-21(20)31-24(27)26-23(29)18-9-7-17(8-10-18)22(28)16-5-3-2-4-6-16/h2-12,15H,13-14H2,1H3
• InChI Key： MWTGISDWUJAMSZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(F)C=C2S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 434.11004181g/mol
• Monoisotopic Mass: 434.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 608.0±65.0 °C(Predicted)
• pka: -2.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864976-38-5)

4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 864976-38-5, belongs to a class of molecules that exhibit promising properties in various biochemical pathways. The detailed structure of this molecule includes a benzoyl group, a fluoro substituent, and an N-(2-methoxyethyl) moiety, all of which contribute to its distinct chemical and pharmacological characteristics.

The benzoyl group is a well-known pharmacophore that often enhances the bioavailability and metabolic stability of pharmaceutical agents. Its presence in this compound suggests potential interactions with biological targets that are sensitive to benzoyl-based structures. Additionally, the fluoro substituent is frequently incorporated into drug molecules due to its ability to modulate electronic properties and improve binding affinity. The N-(2-methoxyethyl) side chain adds another layer of complexity, potentially influencing solubility and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the structural motifs present in 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may interact with enzymes and receptors involved in inflammatory pathways. This has opened up avenues for investigating its potential as an anti-inflammatory agent.

The dihydro-1,3-benzothiazole core is another critical feature of this molecule. Benzothiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The specific arrangement of atoms within this ring system contributes to the compound's unique electronic properties, which may be exploited for therapeutic purposes. Furthermore, the presence of a double bond at the 2Z position introduces geometric flexibility, potentially allowing for diverse binding modes with biological targets.

In vitro studies have begun to unravel the pharmacological profile of 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Initial experiments suggest that this compound exhibits moderate activity against certain inflammatory markers. The fluoro substituent appears to play a crucial role in modulating these effects by enhancing binding interactions with target proteins. Additionally, the N-(2-methoxyethyl) group may contribute to improved solubility in aqueous environments, which could be beneficial for formulation development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have leveraged modern synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the complex benzothiazole core. These methods not only enhance efficiency but also allow for greater customization of the molecular structure.

Future research directions include exploring the potential therapeutic applications of 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in preclinical models. Animal studies could provide valuable insights into its efficacy and safety profiles across different disease models. Additionally, investigation into its mechanism of action will be crucial for understanding how it interacts with biological pathways and whether it can be developed into a lead compound for further drug discovery efforts.

The development of novel pharmaceutical agents often relies on the identification and optimization of key structural features that enhance biological activity while minimizing adverse effects. The unique combination of functional groups in 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide makes it an intriguing candidate for further exploration. As research progresses, it is anticipated that additional insights will be gained into its potential as a therapeutic agent.

In conclusion, 4-benzoyl-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864976-38-5) is a structurally complex molecule with promising biological activities. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further pharmaceutical development. Continued research into its mechanisms of action and therapeutic potential will be essential for determining its future role in medicine.